Dodecamethylpentasiloxane
Dodecamethylpentasiloxane
Dodecamethylpentasiloxane belongs to the class of organic compounds known as siloxanes. These are saturated silicon-oxygen hydrides with unbranched or branched chains of alternating silicon and oxygen atoms (each silicon atom is separated from its nearest silicon neighbours by single oxygen atoms). The general structure of unbranched siloxanes is H3Si[OSiH2]nOSiH3. H3Si[OSiH2]nOSiH[OSiH2OSiH3]2 is an example of a branched siloxane. By extension hydrocarbyl derivatives are commonly included. Dodecamethylpentasiloxane has been primarily detected in feces.
Dodecamethylpentasiloxane is an organosiloxane that is pentasiloxane in which all the hydrogens have been replaced by methyl groups. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
Dodecamethylpentasiloxane is an organosiloxane that is pentasiloxane in which all the hydrogens have been replaced by methyl groups. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
141-63-9
VCID:
VC0120680
InChI:
InChI=1S/C12H36O4Si5/c1-17(2,3)13-19(7,8)15-21(11,12)16-20(9,10)14-18(4,5)6/h1-12H3
SMILES:
C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Molecular Formula:
C12H36O4Si5
Molecular Weight:
384.84 g/mol
Dodecamethylpentasiloxane
CAS No.: 141-63-9
Reference Standards
VCID: VC0120680
Molecular Formula: C12H36O4Si5
Molecular Weight: 384.84 g/mol
| CAS No. | 141-63-9 |
|---|---|
| Product Name | Dodecamethylpentasiloxane |
| Molecular Formula | C12H36O4Si5 |
| Molecular Weight | 384.84 g/mol |
| IUPAC Name | bis[[dimethyl(trimethylsilyloxy)silyl]oxy]-dimethylsilane |
| Standard InChI | InChI=1S/C12H36O4Si5/c1-17(2,3)13-19(7,8)15-21(11,12)16-20(9,10)14-18(4,5)6/h1-12H3 |
| Standard InChIKey | FBZANXDWQAVSTQ-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C |
| Boiling Point | 232.0 °C 230 °C |
| Colorform | Colorless liquid Liquid |
| Density | 0.8755 g/cu cm at 20 °C |
| Melting Point | -80.0 °C -80 °C |
| Physical Description | Liquid |
| Description | Dodecamethylpentasiloxane belongs to the class of organic compounds known as siloxanes. These are saturated silicon-oxygen hydrides with unbranched or branched chains of alternating silicon and oxygen atoms (each silicon atom is separated from its nearest silicon neighbours by single oxygen atoms). The general structure of unbranched siloxanes is H3Si[OSiH2]nOSiH3. H3Si[OSiH2]nOSiH[OSiH2OSiH3]2 is an example of a branched siloxane. By extension hydrocarbyl derivatives are commonly included. Dodecamethylpentasiloxane has been primarily detected in feces. Dodecamethylpentasiloxane is an organosiloxane that is pentasiloxane in which all the hydrogens have been replaced by methyl groups. Metabolite observed in cancer metabolism. It has a role as a human metabolite. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 7.04X10-5 mg/L at 25 °C Soluble in carbon tetrachloride, carbon disulfide Soluble in benzene and higher hydrocarbons; slightly soluble in alcohol and the heavy hydrocarbons |
| Synonyms | 1,1,1,3,3,5,5,7,7,9,9,9-Dodecamethylpentasiloxane; DC 200 Fluid 2; KF 96L2CS |
| Vapor Pressure | 0.10 mmHg 4.50X10-2 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 8853 |
| Last Modified | Nov 11 2021 |
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